N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide

• IUPAC Name: N-[(Z)-(2,5-dimethoxyphenyl)methylideneamino]-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C14H14N4O4/c1-21-10-3-5-12(22-2)9(7-10)8-15-18-14(20)11-4-6-13(19)17-16-11/h3-8H,1-2H3,(H,17,19)(H,18,20)/b15-8-
• InChI Key: NNXXJUKCUXSZRL-NVNXTCNLSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=NNC(=O)C2=NNC(=O)C=C2
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=N\NC(=O)C2=NNC(=O)C=C2
• Molecular Formula: C14H14N4O4
• Molecular Weight: 302.29 g/mol

Description

N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide, also known as DPH, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is a pyridazine derivative that has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide exerts its therapeutic effects by inhibiting the activity of various enzymes and proteins that are involved in the pathogenesis of various diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the inflammatory response. N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide also inhibits the activity of topoisomerase II, which is an enzyme that is involved in DNA replication and repair.
Biochemical and physiological effects:
N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide also inhibits the proliferation of cancer cells and induces apoptosis in cancer cells. Additionally, N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide in lab experiments is its relatively low toxicity. N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide has been shown to have a high therapeutic index, which means that it has a low risk of causing adverse effects at therapeutic doses. However, one of the limitations of using N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide. One potential direction is to investigate its potential use in the treatment of other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Another potential direction is to investigate its potential use in combination with other drugs or therapies for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanisms underlying the cognitive-enhancing effects of N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide.

Synthesis Methods

N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide can be synthesized through the condensation reaction of 2,5-dimethoxybenzaldehyde and 3-pyridazinecarbohydrazide in the presence of a suitable catalyst. This reaction results in the formation of N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide, which can be purified through recrystallization.

Scientific Research Applications

N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. N'-(2,5-dimethoxybenzylidene)-6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.